![molecular formula C9H11BrO2 B1282545 1-Bromo-2-(2-methoxyethoxy)benzene CAS No. 109417-60-9](/img/structure/B1282545.png)
1-Bromo-2-(2-methoxyethoxy)benzene
Overview
Description
1-Bromo-2-(2-methoxyethoxy)benzene, also known as 1-Bromo-2-ethoxyethoxybenzene (BEB), is a synthetic organic compound belonging to the class of benzene derivatives. It is a colorless, volatile liquid with a characteristic sweet odor and has a melting point of -97.2 °C and a boiling point of 142 °C. BEB is widely used in the synthesis of pharmaceuticals, pesticides, dyes, and other organic compounds. It is also used in the production of polymers, polyurethanes, and resins.
Scientific Research Applications
Synthesis of Biologically Active Compounds
1-Bromo-2-(2-methoxyethoxy)benzene and its derivatives are used in the synthesis of biologically active compounds. For example, Akbaba et al. (2010) demonstrated its use in the total synthesis of a natural product with potential biological activity. This process involves a series of reactions starting from related bromo-methoxy compounds, highlighting its role as a precursor in complex organic syntheses (Akbaba et al., 2010).
Development of New Synthetic Methods
Researchers have explored the use of this compound in developing novel synthetic methods. Kuroda and Kobayashi (2015) described a two-step synthesis of 1-substituted 3-alkoxy-1H-isoindoles, where the compound acted as a key reactant. This research provides insights into new ways to construct complex molecules, potentially useful in pharmaceuticals and materials science (Kuroda & Kobayashi, 2015).
Material Science Applications
In the field of material science, this compound has been used in the synthesis of advanced materials. For instance, Kubo et al. (2005) described the preparation of poly[2-methoxy-5-(2-ethylhexyloxy)-1,4-phenylenevinylene]/silica composites, utilizing derivatives of the compound. This research opens up possibilities for its use in creating new materials with specific properties (Kubo et al., 2005).
Advanced Organic Transformations
The compound and its derivatives are also instrumental in advanced organic transformations. For example, Vasin et al. (2003) used related bromo-methoxy compounds in the Michael-induced Ramberg-Bäcklund reaction. This study showcases the potential of such compounds in facilitating complex organic reactions, which can lead to the synthesis of new organic molecules (Vasin et al., 2003).
Contribution to Analytical Techniques
Lastly, this compound-related compounds have been used in the development of analytical techniques. For example, Poklis et al. (2014) described the determination of a derivative of the compound in serum and urine by high-performance liquid chromatography, demonstrating its relevance in toxicological analysis (Poklis et al., 2014).
Mechanism of Action
Safety and Hazards
1-Bromo-2-(2-methoxyethoxy)benzene is classified as a combustible liquid . It should be kept away from heat, sparks, open flames, and hot surfaces. Personal protective equipment, including chemical impermeable gloves and eye protection, should be worn when handling this chemical . In case of fire, CO2, dry chemical, or foam should be used for extinction .
Future Directions
1-Bromo-2-(2-methoxyethoxy)benzene can be used in the synthesis of 1,4-diketo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) derivatives, which are stable and efficient pigments for two-photon excited fluorescence microscopy . It can also be used in the synthesis of a squarine dye, which exhibits a selective fluorogenic response towards zinc cation . These applications suggest potential future directions in the fields of materials science and bioimaging.
Properties
IUPAC Name |
1-bromo-2-(2-methoxyethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO2/c1-11-6-7-12-9-5-3-2-4-8(9)10/h2-5H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQNVKSQBACJWHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=CC=CC=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60547603 | |
Record name | 1-Bromo-2-(2-methoxyethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60547603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
109417-60-9 | |
Record name | 1-Bromo-2-(2-methoxyethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60547603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-2-(2-methoxyethoxy)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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